molecular formula C11H14N2O4 B8329208 Methyl 4-(morpholin-4-ylcarbonyl)-1H-pyrrole-3-carboxylate

Methyl 4-(morpholin-4-ylcarbonyl)-1H-pyrrole-3-carboxylate

Cat. No.: B8329208
M. Wt: 238.24 g/mol
InChI Key: GVFKYYVPSVOXOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(morpholin-4-ylcarbonyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2O4

Molecular Weight

238.24 g/mol

IUPAC Name

methyl 4-(morpholine-4-carbonyl)-1H-pyrrole-3-carboxylate

InChI

InChI=1S/C11H14N2O4/c1-16-11(15)9-7-12-6-8(9)10(14)13-2-4-17-5-3-13/h6-7,12H,2-5H2,1H3

InChI Key

GVFKYYVPSVOXOH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CNC=C1C(=O)N2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid (2.35 g) in DMF (49 ml) there are added diisopropylethylamine (2.11 ml) and HATU (4.9 ml). After stirring for 15 minutes at 40° C., morpholine (1.35 ml) is added. After stirring for 9 hours at 60° C. and at ambient temperature over a weekend, the mixture is diluted with CH2Cl2 and 1N sodium hydroxide solution. The aqueous phase is extracted 3 times with CH2Cl2 and the organic phases are combined. The organic phase is dried over magnesium sulphate, filtered and evaporated to dryness to yield the title product, which is used directly in the next Step.
Quantity
2.35 g
Type
reactant
Reaction Step One
Quantity
2.11 mL
Type
reactant
Reaction Step One
Name
Quantity
4.9 mL
Type
reactant
Reaction Step One
Name
Quantity
49 mL
Type
solvent
Reaction Step One
Quantity
1.35 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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